3-{[2-(4-chlorophenyl)ethyl]amino}-1-(3-fluorophenyl)pyrazin-2(1H)-one

• IUPAC Name: 3-[2-(4-chlorophenyl)ethylamino]-1-(3-fluorophenyl)pyrazin-2-one
• InChI: InChI=1S/C18H15ClFN3O/c19-14-6-4-13(5-7-14)8-9-21-17-18(24)23(11-10-22-17)16-3-1-2-15(20)12-16/h1-7,10-12H,8-9H2,(H,21,22)
• InChI Key: CEOBCSCWBQVRTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)N2C=CN=C(C2=O)NCCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClFN3O
• Molecular Weight: 343.8 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present. The molecular formula represents the number and type of atoms in a molecule, while the structural formula shows the arrangement of atoms.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information on the 3D arrangement of atoms in a molecule, the types of atoms present, and the molecular weight.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that a compound can undergo. This can include reactions with different reagents under various conditions, and can provide information on the reactivity and stability of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties can be determined through various experimental techniques.

Mechanism of Action

The mechanism of action of a compound, particularly in a biological context, involves understanding how the compound interacts with biological systems. This can include binding to specific proteins or other biomolecules, and the biochemical pathways it affects.

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicology studies. This can include studying the compound’s effects on cells or organisms, and determining its LD50 (the lethal dose that kills 50% of test organisms).

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential applications. This could include more detailed structural studies, testing the compound’s activity against different biological targets, or developing new synthetic routes to the compound.